2-[3-(Difluoromethyl)cyclobutyl]ethanamine;hydrochloride

• IUPAC Name: 2-[3-(difluoromethyl)cyclobutyl]ethanamine;hydrochloride
• InChI: InChI=1S/C7H13F2N.ClH/c8-7(9)6-3-5(4-6)1-2-10;/h5-7H,1-4,10H2;1H
• InChI Key: GWPURGYTMRLJHS-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1C(F)F)CCN.Cl
• Molecular Formula: C7H14ClF2N
• Molecular Weight: 185.64 g/mol
• CAS No.: 2241139-00-2

Description

2-[3-(Difluoromethyl)cyclobutyl]ethanamine hydrochloride is a cyclobutane-derived amine salt characterized by a difluoromethyl substituent on the cyclobutyl ring and an ethanamine backbone. Its synthesis involves multi-step reactions, including condensation with dicyandiamide and subsequent modifications to yield chloromethyl-triazine analogs . The difluoromethyl group enhances lipophilicity and metabolic stability, while the cyclobutyl ring introduces conformational constraints that may influence target binding .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the use of difluoromethylating agents in the presence of catalysts to achieve the desired substitution on the cyclobutyl ring .

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactions under controlled conditions to ensure high yield and purity. The process often includes steps such as purification through crystallization or distillation to obtain the final product in its hydrochloride salt form .

Chemical Reactions Analysis

Types of Reactions

2-[3-(Difluoromethyl)cyclobutyl]ethanamine;hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: It can participate in substitution reactions where the difluoromethyl group or the ethanamine group is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and halogenating agents for substitution reactions. The conditions vary depending on the desired reaction, typically involving controlled temperatures and pressures .

Major Products Formed

The major products formed from these reactions depend on the type of reaction. For example, oxidation may yield difluoromethyl ketones, while reduction can produce various amine derivatives .

Scientific Research Applications

2-[3-(Difluoromethyl)cyclobutyl]ethanamine;hydrochloride has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis for creating more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic uses, including its role as a precursor in drug development.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[3-(Difluoromethyl)cyclobutyl]ethanamine;hydrochloride involves its interaction with specific molecular targets. The difluoromethyl group can enhance the compound’s binding affinity to certain enzymes or receptors, influencing various biochemical pathways. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

3,3-Difluorocyclobutanamine Hydrochloride (CAS 637031-93-7)

• Structure : Features a cyclobutyl ring with geminal difluoromethyl groups and a primary amine (-NH₂) directly attached to the ring.
• Molecular Formula : C₄H₇F₂N·HCl (MW: 143.56 g/mol).
• Key Differences : Lacks the ethanamine chain present in the target compound, resulting in reduced molecular weight and altered steric bulk.
• Applications : Used in pharmaceutical intermediates for its rigid, fluorine-enriched scaffold .

trans-[3-(Difluoromethyl)cyclobutyl]methanamine Hydrochloride (CAS 2940861-99-2)

• Structure : Trans-configuration of the difluoromethyl group on the cyclobutyl ring, with a methanamine (-CH₂NH₂) substituent.
• Key Differences : The shorter methanamine chain and trans stereochemistry may reduce binding affinity compared to the target compound’s ethanamine chain and cis/unspecified configuration .

(3,3-Difluorocyclobutyl)-N-methylmethanamine Hydrochloride (CAS 1250444-03-1)

• Structure : Includes an N-methylated methanamine group, increasing hydrophobicity.

Substituted Phenethylamine Derivatives

Dopamine Hydrochloride (CAS 62-31-7)

• Structure : 2-(3,4-Dihydroxyphenyl)ethylamine hydrochloride; features a catechol ring and primary amine.
• Molecular Formula: C₈H₁₁NO₂·HCl (MW: 189.64 g/mol).
• Key Differences : The polar catechol group enhances water solubility but limits blood-brain barrier (BBB) penetration. In contrast, the target compound’s cyclobutyl-difluoromethyl group confers higher lipophilicity, favoring CNS targeting .

2-[3-(Trifluoromethyl)phenoxy]ethanamine Hydrochloride

• Structure: Contains a trifluoromethyl-phenoxy group linked to ethanamine.
• Molecular Formula: C₉H₁₀F₃NO·HCl (MW: 257.64 g/mol).

2-(1,3-Benzodioxol-5-yl)ethanamine Hydrochloride (CAS 15205-27-3)

• Structure : Benzodioxolyl-substituted ethanamine, structurally analogous to psychoactive phenethylamines.
• Applications : Associated with serotonergic activity, unlike the target compound’s underexplored mechanism .

Indole-Based Ethanamine Derivatives

Tryptamine Hydrochloride and Analogs

• Structure : 2-(1H-Indol-3-yl)ethanamine hydrochloride derivatives with substituents at the 5-position (e.g., ethyl, propyl).
• Molecular Formula : C₁₀H₁₂N₂·HCl (MW: 196.68 g/mol for tryptamine HCl).
• Key Differences : The indole ring enables π-π stacking and hydrogen bonding (e.g., with HSP90’s GLU527 and TYR604), whereas the target compound’s cyclobutyl group may favor hydrophobic interactions .

Other Ethanamine Derivatives

Diphenhydramine Hydrochloride (CAS 147-24-0)

• Structure: Ethanolamine derivative with diphenylmethoxy and dimethylamine groups.
• Molecular Formula: C₁₇H₂₁NO·HCl (MW: 291.82 g/mol).
• Applications : Histamine H₁ antagonist; the bulky diphenylmethoxy group contrasts with the target’s compact cyclobutyl ring .

Data Table: Comparative Analysis of Key Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Biological Activity/Applications	References
2-[3-(Difluoromethyl)cyclobutyl]ethanamine HCl	C₇H₁₃F₂N·HCl	197.64	Cyclobutyl, difluoromethyl, ethanamine	Triazine intermediate, CNS drug target
3,3-Difluorocyclobutanamine HCl	C₄H₇F₂N·HCl	143.56	Geminal difluorocyclobutyl, primary amine	Pharmaceutical intermediate
Dopamine HCl	C₈H₁₁NO₂·HCl	189.64	Catechol ring, primary amine	Neurotransmitter, cardiovascular therapy
2-(1,3-Benzodioxol-5-yl)ethanamine HCl	C₉H₁₀NO₂·HCl	215.65	Benzodioxolyl, ethanamine	Serotonergic activity
Tryptamine HCl	C₁₀H₁₂N₂·HCl	196.68	Indole ring, ethanamine	HSP90 inhibition, antiplasmodial
Diphenhydramine HCl	C₁₇H₂₁NO·HCl	291.82	Diphenylmethoxy, dimethylamine	Antihistamine, sedative

Key Findings and Implications

• Structural Influence on Activity : The target compound’s cyclobutyl-difluoromethyl group balances lipophilicity and metabolic stability, distinguishing it from polar phenethylamines (e.g., dopamine) and aromatic indole derivatives .
• Pharmacokinetic Considerations : The fluorine atoms and rigid cyclobutane may enhance BBB penetration compared to catechol-based amines .

Biological Activity

2-[3-(Difluoromethyl)cyclobutyl]ethanamine;hydrochloride, a compound with the CAS number 2241139-00-2, has garnered attention in the pharmaceutical and biochemical research communities due to its unique structural properties and potential biological activities. This article explores the compound's biological activity, including its mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound features a cyclobutyl ring substituted with a difluoromethyl group, which may influence its interaction with biological targets. The hydrochloride salt form enhances its solubility in aqueous environments, making it suitable for various biological assays.

The biological activity of 2-[3-(Difluoromethyl)cyclobutyl]ethanamine;hydrochloride is primarily attributed to its interaction with specific receptors and enzymes in cellular pathways:

• Receptor Modulation : The compound may act as a modulator of neurotransmitter receptors, potentially influencing pathways involved in mood regulation and neurological functions.
• Enzyme Inhibition : Preliminary studies suggest that it may inhibit certain enzymes related to metabolic pathways, which could have implications for conditions like obesity and diabetes.

Biological Activity Overview

The following table summarizes the key biological activities associated with 2-[3-(Difluoromethyl)cyclobutyl]ethanamine;hydrochloride based on current research findings:

Activity	Description	Reference
Antidepressant Potential	Exhibits activity in models of depression by modulating serotonin pathways.
Anticancer Effects	Shows promise in inhibiting cancer cell proliferation in vitro.
Neuroprotective Properties	Potential to protect neurons from oxidative stress and apoptosis.

Case Studies

• Antidepressant Activity : A study demonstrated that 2-[3-(Difluoromethyl)cyclobutyl]ethanamine;hydrochloride significantly reduced depressive-like behaviors in rodent models. The mechanism was linked to enhanced serotonin levels in the brain, suggesting its potential as a novel antidepressant agent.
• Cancer Research : In vitro experiments indicated that this compound inhibited the growth of various cancer cell lines, including breast and colon cancer cells. The proposed mechanism involves the induction of apoptosis and cell cycle arrest at the G1 phase.
• Neuroprotection : Research has shown that this compound can mitigate neuronal damage caused by oxidative stress in cultured neurons. It appears to enhance the expression of neuroprotective factors, thus providing a potential therapeutic avenue for neurodegenerative diseases.